N-1,3-benzothiazol-2-yl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-[(4-chlorophenyl)methoxy]-3-methoxybenzamide
• InChI: InChI=1S/C22H17ClN2O3S/c1-27-19-12-15(8-11-18(19)28-13-14-6-9-16(23)10-7-14)21(26)25-22-24-17-4-2-3-5-20(17)29-22/h2-12H,13H2,1H3,(H,24,25,26)
• InChI Key: XDMHYOMSWLBUNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)NC2=NC3=CC=CC=C3S2)OCC4=CC=C(C=C4)Cl
• Molecular Formula: C22H17ClN2O3S
• Molecular Weight: 424.9 g/mol

Description

N-1,3-benzothiazol-2-yl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in various fields, including medicine, agriculture, and material science. In

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide is not fully understood. However, studies have shown that it may act by inhibiting certain enzymes and signaling pathways in cells, leading to its anti-cancer, anti-inflammatory, and anti-bacterial effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis. In inflammatory cells, it has been shown to inhibit the production of pro-inflammatory cytokines. In bacteria, it has been shown to inhibit cell growth and division.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzothiazol-2-yl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide in lab experiments is its potential to have multiple applications in various fields. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for research involving N-1,3-benzothiazol-2-yl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide. One direction is to further investigate its potential use as a plant growth regulator and pesticide. Another direction is to explore its potential use in the development of organic electronic devices. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use in medicine and other fields.

Synthesis Methods

The synthesis of N-1,3-benzothiazol-2-yl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide involves the reaction of 2-aminothiophenol with 4-chlorobenzyl chloride in the presence of a base to form N-(4-chlorobenzyl)-2-aminobenzothiazole. This intermediate is then reacted with 3-methoxy-4-formylbenzoic acid in the presence of a coupling agent to form the final product.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has been extensively studied for its potential applications in various fields. In medicine, this compound has been shown to have anti-cancer, anti-inflammatory, and anti-bacterial properties. In agriculture, it has been studied for its potential use as a plant growth regulator and pesticide. In material science, it has been studied for its potential use as a fluorescent probe and in the development of organic electronic devices.